ethyl 2-methylthio-1H-benzimidazole-4-carboxylate

• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol
• IUPAC Name: ethyl 2-methylsulfanyl-1H-benzimidazole-4-carboxylate
• InChI: InChI=1S/C11H12N2O2S/c1-3-15-10(14)7-5-4-6-8-9(7)13-11(12-8)16-2/h4-6H,3H2,1-2H3,(H,12,13)
• InChI Key: IEVLSPMLDXKULQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C(=CC=C1)NC(=N2)SC

Description

Ethyl 2-methylthio-1H-benzimidazole-4-carboxylate is a useful research compound. Its molecular formula is C11H12N2O2S and its molecular weight is 236.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-mercapto-1H-benzimidazole-4-carboxylate (500 mg) were added iodomethane (351 mg) and potassium carbonate (622 mg) at ambient temperature and the mixture was stirred for 20 hours at same temperature. The reaction mixture was poured into water and extracted with chloroform. The organic layer was washed with water and brine, dried over magnesium sulfate and evaporated in vacuo. The residue was washed with diisopropyl ether to give ethyl 2-methylthio-1H-benzimidazole-4-carboxylate (310 mg).